Cas no 5613-24-1 ( )

• Product Name: &nbsp
• CAS No: 5613-24-1
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 944954
• PubChem ID: 349727
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3-dimethylbenzoic acid
• 6-Chlor-2,3-dimethyl-benzoesaeure
• 6-chloro-2,3-dimethyl-benzoic acid
• AC1L8BBI
• KB-248243
• NSC409570
• 5613-24-1
• 6-chloro-2,3-dimethylbenzoicacid
• DB-359375
• DTXSID40325289
• NSC-409570
• F11860
•  

• Inchi： 1S/C9H9ClO2/c1-5-3-4-7(10)8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： UFNGKBNVEUVMPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 311.3°C at 760 mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.565
• PSA: 37.3
• LogP: 2.65500